Cas no 2162120-76-3 (Pentanamide, 5-bromo-N-[2-(2,6-dioxo-3-piperidinyl)-2,3-dihydro-1,3-dioxo-1H-isoindol-4-yl]-)

• Product Name: Pentanamide, 5-bromo-N-[2-(2,6-dioxo-3-piperidinyl)-2,3-dihydro-1,3-dioxo-1H-isoindol-4-yl]-
• CAS No: 2162120-76-3
• MF: C₁₈H₁₈BrN₃O₅
• MW: 436.256623744965
• CID: 5306162
• Update Time: 2025-08-05

Pentanamide, 5-bromo-N-[2-(2,6-dioxo-3-piperidinyl)-2,3-dihydro-1,3-dioxo-1H-isoindol-4-yl]- Chemical and Physical Properties

Names and Identifiers

• Pentanamide, 5-bromo-N-[2-(2,6-dioxo-3-piperidinyl)-2,3-dihydro-1,3-dioxo-1H-isoindol-4-yl]-

• Inchi： 1S/C18H18BrN3O5/c19-9-2-1-6-13(23)20-11-5-3-4-10-15(11)18(27)22(17(10)26)12-7-8-14(24)21-16(12)25/h3-5,12H,1-2,6-9H2,(H,20,23)(H,21,24,25)
• InChI Key： GGRGQWPRMDAFRO-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC2=C1C(=O)N(C1CCC(=O)NC1=O)C2=O)(=O)CCCCBr

Additional information on Pentanamide, 5-bromo-N-[2-(2,6-dioxo-3-piperidinyl)-2,3-dihydro-1,3-dioxo-1H-isoindol-4-yl]-

Pentanamide, 5-bromo-N-[2-(2,6-dioxo-3-piperidinyl)-2,3-dihydro-1,3-dioxo-1H-isoindol-4-yl]- and CAS No. 2162120-76-3: A Comprehensive Overview in Modern Chemical Biology

Pentanamide, 5-bromo-N-[2-(2,6-dioxo-3-piperidinyl)-2,3-dihydro-1,3-dioxo-1H-isoindol-4-yl]-, is a highly sophisticated compound that has garnered significant attention in the field of chemical biology due to its unique structural features and potential biological activities. This compound, identified by the CAS number 2162120-76-3, represents a fusion of multiple pharmacophoric elements that make it a promising candidate for further investigation in drug discovery and therapeutic development.

The molecular structure of this compound is characterized by a complex arrangement of functional groups, including a brominated amide moiety and a heterocyclic system derived from isoindole. The presence of 5-bromo-N-[2-(2,6-dioxo-3-piperidinyl)-2,3-dihydro-1,3-dioxo-1H-isoindol-4-yl] suggests potential interactions with biological targets such as enzymes and receptors. This structural complexity not only makes the compound an intriguing subject for synthetic chemistry but also opens up avenues for exploring its pharmacological properties.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds due to their diverse biological activities. The isoindole scaffold, in particular, has been extensively studied for its potential applications in medicinal chemistry. The derivative 5-bromo-N-[2-(2,6-dioxo-3-piperidinyl)-2,3-dihydro-1,3-dioxo-1H-isoindol-4-yl] incorporates several key pharmacophores that are known to modulate biological pathways involved in inflammation, cancer, and neurodegenerative diseases. The bromine atom at the 5-position further enhances the compound's reactivity and binding affinity to biological targets.

One of the most compelling aspects of this compound is its potential to serve as a lead molecule for the development of new therapeutic agents. The combination of the amide group and the isoindole heterocycle creates a versatile platform that can be modified to optimize pharmacokinetic properties and target specificity. Recent studies have demonstrated that similar structural motifs can exhibit significant activity against various disease-related proteins. For instance, derivatives of isoindole have been shown to inhibit kinases and other enzymes involved in signal transduction pathways.

The synthesis of Pentanamide, 5-bromo-N-[2-(2,6-dioxo-3-piperidinyl)-2,3-dihydro-1,3-dioxo-1H-isoindol-4-yl] represents a challenging but rewarding endeavor for synthetic chemists. The multi-step synthesis involves careful control of reaction conditions to ensure high yield and purity. Key steps include the formation of the isoindole core through cyclization reactions followed by functionalization with the amide and bromine substituents. Advances in synthetic methodologies have enabled more efficient and scalable production of such complex molecules.

The biological evaluation of this compound is currently underway in several research laboratories. Preliminary data suggest that it exhibits promising activity against certain cancer cell lines by inhibiting key growth factor receptors. Additionally, its interaction with enzymes involved in metabolic pathways has been explored as a potential therapeutic strategy for metabolic disorders. These findings highlight the compound's versatility and its potential to address multiple disease targets.

In conclusion, Pentanamide, 5-bromo-N-[2-(2,6-dioxo-3-piperidinyl)-2,3-dihydro-1,3-dioxo-1H-isoindol-4-ylyl]- (CAS No. 2162120-76) is a structurally intricate compound with significant potential in the field of chemical biology. Its unique combination of functional groups and heterocyclic systems makes it an attractive candidate for further exploration in drug discovery. As research continues to uncover its biological activities and mechanisms of action, this compound is poised to play a crucial role in the development of novel therapeutic agents for various diseases.